Cas no 68401-24-1 (Butanoic acid, 3-oxo-2-(propoxyimino)-, ethyl ester, (Z)-)
68401-24-1 structure
Product Name:Butanoic acid, 3-oxo-2-(propoxyimino)-, ethyl ester, (Z)-
CAS No:68401-24-1
MF:C9H15NO4
MW:201.219702959061
CID:393247
PubChem ID:54491732
Update Time:2025-04-19
Butanoic acid, 3-oxo-2-(propoxyimino)-, ethyl ester, (Z)- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 3-oxo-2-(propoxyimino)-, ethyl ester, (Z)-
- ethyl 3-oxo-2-propoxyiminobutanoate
- Ethyl 3-oxo-2-(propoxyimino)butanoate
- ethyl 3-oxo-2-n-propoxyiminobutyrate
- SCHEMBL10417780
- 68401-24-1
- DTXSID80711723
- XWFABJJRNZCSPV-UHFFFAOYSA-N
- ethyl 3-oxo-2-propoxyiminobutyrate
-
- Inchi: 1S/C9H15NO4/c1-4-6-14-10-8(7(3)11)9(12)13-5-2/h4-6H2,1-3H3
- InChI Key: XWFABJJRNZCSPV-UHFFFAOYSA-N
- SMILES: O(CCC)N=C(C(C)=O)C(=O)OCC
Computed Properties
- Exact Mass: 201.10015
- Monoisotopic Mass: 201.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.7
- Topological Polar Surface Area: 65Ų
Experimental Properties
- PSA: 64.96
Butanoic acid, 3-oxo-2-(propoxyimino)-, ethyl ester, (Z)- Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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